Cas no 1261915-54-1 (5-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorobenzoic acid)

5-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorobenzoic acid is a fluorinated benzoic acid derivative featuring a dimethylaminocarbonyl substituent on the phenyl ring. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The fluorine atom enhances metabolic stability and binding affinity, while the dimethylaminocarbonyl group contributes to solubility and interaction with target proteins. Its well-defined structure and high purity make it suitable for applications in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. The compound’s synthetic accessibility and functional group compatibility further underscore its utility in organic and medicinal chemistry.

5-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorobenzoic acid structure

1261915-54-1 structure

Product Name:5-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorobenzoic acid

CAS No:1261915-54-1

MF:C₁₆H₁₄FNO₃

MW:287.285667896271

MDL:MFCD18321979

CID:2763207

PubChem ID:53227809

Update Time:2025-05-28

5-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 5-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorobenzoic acid, 95%
- MFCD18321979
- 4'-(Dimethylcarbamoyl)-4-fluoro[1,1'-biphenyl]-3-carboxylic acid
- DTXSID10691342
- 5-[4-(N,N-DIMETHYLAMINOCARBONYL)PHENYL]-2-FLUOROBENZOIC ACID
- 1261915-54-1
- 5-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorobenzoic acid
- MDL： MFCD18321979
- Inchi： 1S/C16H14FNO3/c1-18(2)15(19)11-5-3-10(4-6-11)12-7-8-14(17)13(9-12)16(20)21/h3-9H,1-2H3,(H,20,21)
- InChI Key： HOSDKJXTMWYLTG-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1C(=O)O)C1C=CC(C(N(C)C)=O)=CC=1

Computed Properties

Exact Mass: 287.09577147Da
Monoisotopic Mass: 287.09577147Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 391
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 57.6Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB329254-5 g	5-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorobenzoic acid, 95%; .	1261915-54-1	95%	5g	€1159.00	2023-04-26
abcr	AB329254-5g	5-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorobenzoic acid, 95%; .	1261915-54-1	95%	5g	€1159.00	2025-04-21